![molecular formula C19H20N4O4 B2985433 2-(3-hydroxy-4-(4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide CAS No. 1095915-85-7](/img/structure/B2985433.png)
2-(3-hydroxy-4-(4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of phenol, which is an aromatic compound with a hydroxyl group. It also contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The methoxyphenyl and acetohydrazide groups are also present in the compound .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the aromatic rings and various functional groups. The exact structure would depend on the specific locations of these groups within the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar hydroxyl and acetohydrazide groups might make the compound more soluble in polar solvents .Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized and evaluated the antimicrobial activities of derivatives related to 2-(3-hydroxy-4-(4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide. For instance, novel 4-[5-(substituted phenyl)-1-phenyl-4,5-dihydro-1H-3-pyrazolyl]-2-methylphenol derivatives have shown promising antimycobacterial activities against isoniazid-resistant Mycobacterium tuberculosis, highlighting their potential as antimycobacterial agents (Ali & Yar, 2007). Additionally, the synthesis and characterization of substituted pyrazolones have demonstrated significant antibacterial activities, further emphasizing the compound's applicability in developing new antibacterial agents (Rai et al., 2009).
Antitubercular Activity
Research on substituted novel pyrazoline derivatives has uncovered their antitubercular activity, providing a basis for developing new treatments against tuberculosis. This includes studies on pyrazolines synthesized from p-acetamidophenol, which showed significant antibacterial and antitubercular activities, indicating their potential utility in combating tuberculosis (Ahmad et al., 2016).
Antiproliferative and Cytotoxic Activities
Compounds related to 2-(3-hydroxy-4-(4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide have been investigated for their antiproliferative and cytotoxic activities. For example, a study on hydrazone derivatives showcased promising chemotherapeutic potential, with specific compounds exhibiting high inhibitory activity against tumor cell lines (Kaya et al., 2017). This research underscores the importance of these compounds in the development of new antitumor agents.
Nonlinear Optical Properties
The nonlinear optical properties of hydrazones related to the mentioned compound have been explored, revealing their potential for application in optical devices. This includes studies on their third-order nonlinear optical properties, which suggest their utility in optical limiters and switches (Naseema et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[3-hydroxy-4-[4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl]phenoxy]acetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4/c1-11-18(14-5-3-4-6-16(14)26-2)19(23-22-11)13-8-7-12(9-15(13)24)27-10-17(25)21-20/h3-9,24H,10,20H2,1-2H3,(H,21,25)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTNVNGUNKZNGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2=C(C=C(C=C2)OCC(=O)NN)O)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-hydroxy-4-(4-(2-methoxyphenyl)-5-methyl-1H-pyrazol-3-yl)phenoxy)acetohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.